Cas no 67573-02-8 (tris(2,2'-bipyridyl-d8)ruthenium(ii) hexafluorophosphate)

• Product Name: tris(2,2'-bipyridyl-d8)ruthenium(ii) hexafluorophosphate
• CAS No: 67573-02-8
• MF: C₃₀H₂₄F₁₂N₆P₂Ru
• MW: 883.698009490967
• CID: 966308
• PubChem ID: 71311090
• Update Time: 2025-04-19

tris(2,2'-bipyridyl-d8)ruthenium(ii) hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• tris(2,2'-bipyridyl-d8)ruthenium(ii) hexafluorophosphate
• Tris(2,2′-bipyridyl-d8)rutheniuM(II) hexafluorophosphate
• Tris(2,2-bipyridyl-d8)ruthenium(ii)he
• Tris(2,2'-bipyridyl-d8)ruthenium(II) hexafluorophosphate, 95%
• DTXSID70746463
• Ruthenium(2+) hexafluorophosphate--(~2~H_8_)-2,2'-bipyridine (1/2/3)
• ruthenium(2+);2,3,4,5-tetradeuterio-6-(3,4,5,6-tetradeuteriopyridin-2-yl)pyridine;dihexafluorophosphate
• 67573-02-8

• Inchi： 1S/3C10H8N2.2F6P.Ru/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h3*1-8H;;;/q;;;2*-1;+2/i3*1D,2D,3D,4D,5D,6D,7D,8D;;;
• InChI Key： KLDYQWXVZLHTKT-LUXBKWEBSA-N
• SMILES： [Ru+2].[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.N1C([2H])=C([2H])C([2H])=C([2H])C=1C1C([2H])=C([2H])C([2H])=C([2H])N=1.N1C([2H])=C([2H])C([2H])=C([2H])C=1C1C([2H])=C([2H])C([2H])=C([2H])N=1.N1C([2H])=C([2H])C([2H])=C([2H])C=1C1C([2H])=C([2H])C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 884.189589g/mol
• Monoisotopic Mass: 884.189589g/mol
• Isotope Atom Count: 24
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 51
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Melting Point: >300 °C(lit.)

tris(2,2'-bipyridyl-d8)ruthenium(ii) hexafluorophosphate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：